DK2403

• Molecular Formula: C19H17ClN4O2
• Molecular Weight: 368.8 g/mol
• InChI: InChI=1S/C19H17ClN4O2/c20-11-18(25)24-15-7-4-8-16(9-15)26-19-10-17(22-13-23-19)21-12-14-5-2-1-3-6-14/h1-10,13H,11-12H2,(H,24,25)(H,21,22,23)
• InChIKey: SWAPCFYOLJWGBA-UHFFFAOYSA-N

DK2403: Selective Covalent MAP2K7 Inhibitor

DK2403 (compound 25, CAS 2902651-64-1) is a rationally designed, covalent, irreversible inhibitor of mitogen-activated protein kinase kinase 7 (MAP2K7, also known as MEK7 or MKK7) [1]. It engages the unique active-site cysteine residue Cys218, a feature present in only 11 human kinases, to achieve potent biochemical inhibition (IC50 = 10 nM) [1]. DK2403 was developed through iterative computational modeling and medicinal chemistry optimization originating from the FLT3 inhibitor AST-487 scaffold and is specifically intended for studying MAP2K7-driven signaling in pediatric T-cell acute lymphoblastic leukemia (T-ALL) [1]. A US patent application has been filed covering this compound class [2].

• Covalent Cys218 engagement for MAP2K7 pathway inhibition studies

• Selectivity-optimized scaffold derived from FLT3 inhibitor AST-487

• Pediatric T-ALL signaling research model context

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source
• [2] Northwestern University. MEK7 Inhibitors for Acute Lymphoblastic Leukemia (ALL) Treatment. Canberra IP Technology Publisher, September 2024. US patent application filed. View Source

DK2403: Unmatched for MAP2K7 Studies

MAP2K7 inhibitors on the market or in the literature exhibit profound differences in target selectivity, covalent binding mechanism, and off-target kinase engagement that render them non-interchangeable [1]. The natural product 5Z-7-oxozeaenol covalently engages Cys218 but potently inhibits TAK1, MEK1, and ERK2 alongside MAP2K7 (IC50 = 1.3 μM), making it unsuitable for clean target deconvolution [1]. The clinical-stage inhibitor OTSSP167 is a pan-kinase inhibitor with activity against MELK and multiple other kinases, so observed cytotoxicity cannot be confidently attributed to MAP2K7 inhibition alone [1]. AST-487, the parent scaffold from which DK2403 was derived, is primarily a FLT3/RET/KDR inhibitor with only submicromolar MAP2K7 activity (IC50 = 260 nM) and lacks the benzylamine-driven potency and selectivity enhancements engineered into DK2403 [1]. These differences in mechanism (covalent vs. reversible), kinome-wide selectivity, and cellular target engagement mean that substituting DK2403 with any other in-class compound will yield non-equivalent experimental results.

5Z-7-oxozeaenol

Multi-kinase engagement (TAK1, MEK1, ERK2) may confound MAP2K7-specific attribution.

OTSSP167

Pan-kinase inhibitor with MELK and others; observed cytotoxicity may not reflect MAP2K7 inhibition alone.

AST-487 (parent scaffold)

Primarily FLT3/RET/KDR activity; lacks selectivity enhancements engineered into DK2403.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source

DK2403 Differentiation Evidence

MAP2K7 Biochemical Potency

DK2403 demonstrates an IC50 of 10 nM against MAP2K7 in an ADP-Glo biochemical assay, representing a 26-fold improvement over the parent scaffold AST-487 (compound 5, IC50 = 260 nM) and a 130-fold improvement over the natural product 5Z-7-oxozeaenol (compound 1, IC50 = 1.3 μM) [1]. The importance of covalent preincubation is underscored by the 9.3-fold potency shift observed for DK2403 (IC50 = 93 nM without preincubation vs. 10 nM with preincubation), confirming time-dependent, irreversible target engagement [1].

MAP2K7 IC50

Head-to-head

IC50 10 nM (preincubation) vs AST-487 260 nM, 5Z-7-oxozeaenol 1300 nM

Supports target engagement at low concentration context

9.3-fold shift without preincubation confirms covalent engagement

Evidence Dimension	MAP2K7 biochemical inhibitory potency (IC50)
Target Compound Data	DK2403 IC50 = 10 nM (with preincubation); IC50 = 93 nM (without preincubation)
Comparator Or Baseline	AST-487 (compound 5): IC50 = 260 nM; 5Z-7-oxozeaenol (compound 1): IC50 = 1.3 μM (= 1300 nM); Compound 8: IC50 = 60 nM
Quantified Difference	26-fold more potent than AST-487; 130-fold more potent than 5Z-7-oxozeaenol; 6-fold more potent than compound 8
Conditions	ADP-Glo kinase assay; recombinant MAP2K7; compounds preincubated with enzyme before substrate addition

Why This Matters

Higher biochemical potency at lower compound concentrations reduces the risk of off-target effects due to mass-action-driven promiscuity and enables more economical use of compound in large-scale screening campaigns.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source

Kinome-Wide Selectivity

In a 97-kinase selectivity panel (ScanEDGE, DiscoverX/Eurofins), DK2403 at 1 μM produced selectivity scores of S(35) = 0.011 and S(10) = 0.011, indicating that only ~1% of tested kinases were inhibited by ≥35% or ≥10% of control, respectively [1][2]. The only kinases significantly engaged were wild-type EGFR and the EGFR(L858R) mutant [1]. DK2403 showed no appreciable activity against MEK1/2, p38α/β, or JNK1/2/3, which are pathway-relevant kinases in T-ALL pathophysiology [1]. It also did not engage FLT3, a critical achievement given the structural ancestry from the FLT3 inhibitor AST-487 [1]. In contrast, 5Z-7-oxozeaenol potently inhibits TAK1, MEK1, and ERK2 in addition to MAP2K7, and OTSSP167 exhibits pan-kinase inhibitory activity including MELK [1].

Kinome Selectivity

Reported

S(35)=0.011, S(10)=0.011; only EGFR engaged

Supports clean kinome profile for target deconvolution

No MEK1/2, p38, JNK1/2/3, FLT3 activity

Evidence Dimension	Kinome-wide selectivity (97-kinase panel at 1 μM)
Target Compound Data	DK2403: S(35) = 0.011; S(10) = 0.011; only EGFR and EGFR(L858R) significantly engaged; no activity on MEK1/2, p38α/β, JNK1/2/3, or FLT3
Comparator Or Baseline	5Z-7-oxozeaenol: potent inhibition of TAK1 (IC50 ~8 nM), MEK1 (IC50 = 80 nM), ERK2 (IC50 = 80 nM) alongside MAP2K7; OTSSP167: pan-kinase inhibitor including MELK; MKK7-COV-3: inhibits Aurora B, LRRK2, FLT3 at 1 μM in a 76-kinase panel
Quantified Difference	DK2403 selectivity score (0.011) indicates only ~1 kinase hit above 35% inhibition threshold among 97 kinases tested; qualitatively cleaner profile than all comparator compounds
Conditions	ScanEDGE kinome profiling (DiscoverX/Eurofins); compound tested at 1 μM; 97 off-target kinases surveyed

Why This Matters

A clean kinome selectivity profile is essential for generating interpretable target-validation data and minimizes the risk of polypharmacology-driven false positives in phenotypic assays, which is a known limitation of earlier MAP2K7 tool compounds.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source
• [2] Northwestern University. MEK7 Inhibitors for Acute Lymphoblastic Leukemia (ALL) Treatment. Canberra IP Technology Publisher, September 2024. US patent application filed. View Source

MEK Isoform Selectivity

Because MEK7 and MEK4 share the highest structural homology within the MEK family, achieving selective inhibition of one over the other is a well-documented challenge [1]. DK2403 was tested against MEK4 using the same ADP-Glo protocol and showed virtually no activity (IC50 > 80 μM) [1]. When further evaluated against MEK3, MEK5, and MEK6 isoforms, DK2403 was similarly inactive [1]. This yields an MEK4/MEK7 selectivity window exceeding 8,000-fold [1]. For comparison, MKK7-COV-3 achieves >1,000-fold selectivity over MKK4 but retains measurable inhibition of Aurora kinase B, LRRK2, and FLT3 in a 76-kinase panel. The narrow kinome footprint combined with the extreme intra-MEK-family selectivity of DK2403 is a distinguishing feature not matched by previously reported MAP2K7 inhibitors [1].

MEK4 Selectivity

Reported

MEK4 IC50 >80 μM vs MEK7 10 nM (>8,000-fold)

Enables selective MEK7 vs MEK4 pathway dissection

No MEK3/5/6 inhibition

Evidence Dimension	Selectivity over MEK4 (closest structural homolog)
Target Compound Data	DK2403: MEK4 IC50 > 80 μM; inactive on MEK3, MEK5, MEK6
Comparator Or Baseline	MKK7-COV-3: MEK4 IC50 = 7.81 μM (>1,000-fold selectivity over its MKK7 IC50 of 5 nM); 5Z-7-oxozeaenol: inhibits MEK1 (IC50 = 80 nM) and ERK2 (IC50 = 80 nM), demonstrating poor MEK-family selectivity
Quantified Difference	DK2403 MEK4/MEK7 selectivity window >8,000-fold; no detectable inhibition of MEK3/5/6 at concentrations tested
Conditions	ADP-Glo kinase assay; recombinant MEK isoforms; standard protocol with compound preincubation

Why This Matters

High intra-family selectivity against MEK4 is critical because MEK4 and MEK7 cooperatively regulate JNK signaling; selective pharmacological dissection of their individual contributions requires a tool with near-absolute discrimination between the two isoforms.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source

Covalent Target Engagement

Full-length MAP2K7 N-terminal GST fusion protein (74 kDa) was incubated with 2 equivalents of DK2403 and analyzed by LC-TOF mass spectrometry, which demonstrated unambiguous covalent adduct formation [1]. Tryptic/chymotryptic digestion confirmed that alkylation occurred specifically at the intended Cys218 residue within the active site, with no adducts observed on any other active-site residue [1]. This covalent mechanism was further corroborated in living cells: the cytotoxicity of DK2403 in T-ALL cell lines was resistant to washout, a hallmark of irreversible target engagement [1]. While 5Z-7-oxozeaenol also covalently targets Cys218, its engagement is not selective for MAP2K7, as it also alkylates the analogous cysteine in TAK1, MEK1, and ERK2 [1]. Only 11 human kinases possess a cysteine at the position analogous to Cys218, providing a structural basis for DK2403's exceptional selectivity [1].

Covalent Engagement

Head-to-head

LC-TOF MS confirms exclusive Cys218 adduct; no other active-site labeling

Supports on-target covalent mechanism confidence

Washout-resistant cytotoxicity corroborates irreversible binding

Evidence Dimension	Covalent target engagement specificity
Target Compound Data	DK2403: LC-TOF MS confirms covalent adduct formation with MAP2K7; tryptic digestion localizes adduct exclusively to Cys218; no labeling of other active-site residues; cytotoxicity is washout-resistant
Comparator Or Baseline	5Z-7-oxozeaenol: covalently engages Cys218 in MAP2K7, TAK1, MEK1, and ERK2 (all bearing analogous cysteine); compound 8: same chemotype, also Cys218-selective but less potent (IC50 = 60 nM) and less cytotoxic
Quantified Difference	DK2403 demonstrates exclusive Cys218 engagement within MAP2K7 active site; 5Z-7-oxozeaenol labels Cys218 across multiple kinases; DK2403 is 6-fold more potent and more cytotoxic than compound 8 in T-ALL lines
Conditions	LC-TOF MS with full-length MAP2K7-GST fusion protein (74 kDa); trypsin/chymotrypsin and GluC digestion; washout-resistant cytotoxicity assessed after 48-hour incubation in T-ALL cell lines

Why This Matters

Direct evidence of on-target covalent engagement at the intended residue provides confidence that observed pharmacological effects are mechanism-based rather than arising from off-target activity, strengthening the interpretability of experimental results and satisfying a key requirement for high-quality chemical probe compounds.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source

T-ALL Cytotoxicity and JNK Modulation

DK2403 was evaluated for dose-response cytotoxicity across a panel of T-ALL cell lines at 48 hours [1]. It displayed marked cytotoxicity that surpassed the potency of both the intra-series comparator compound 8 and JNK-IN-8 [1]. The authors stated that DK2403 represents the most cytotoxic MAP2K7 inhibitor toward T-ALL lines of interest, with the exception of the promiscuous compounds 5Z-7-oxozeaenol (compound 1) and OTSSP167, whose cytotoxicity is likely multifactorial due to their polypharmacology [1]. Critically, the cytotoxic effect of DK2403 was resistant to washout, supporting an irreversible covalent mechanism in living cells [1]. At 5–10 μM, DK2403 potently attenuated endogenous phosphorylation of JNK and ATF2 after 24-hour incubation without treatment-associated cytotoxicity, confirming on-pathway target modulation [1]. The EGFR inhibitor erlotinib failed to induce cytotoxicity at similar concentrations, suggesting that the observed effect is driven by MAP2K7 inhibition rather than the residual EGFR activity identified in the kinome screen [1].

T-ALL Cytotoxicity

Head-to-head

Dose-dependent cytotoxicity exceeding compound 8, JNK-IN-8; washout-resistant; attenuates p-JNK, p-ATF2 at 5–10 μM

Supports T-ALL cell-model response and pathway modulation context

EGFR inhibitor erlotinib did not induce cytotoxicity

Evidence Dimension	Cellular cytotoxicity and pathway modulation in T-ALL models
Target Compound Data	DK2403: marked T-ALL cytotoxicity surpassing compound 8 and JNK-IN-8; washout-resistant; attenuates p-JNK and p-ATF2 at 5–10 μM; cytotoxicity not attributable to EGFR inhibition
Comparator Or Baseline	Compound 8 (intra-series): less potent cytotoxicity; JNK-IN-8: less potent cytotoxicity; 5Z-7-oxozeaenol and OTSSP167: more cytotoxic but promiscuous (multifactorial mechanisms); erlotinib: no cytotoxicity, ruling out EGFR-driven effects
Quantified Difference	DK2403 cytotoxicity qualitatively surpasses compound 8 and JNK-IN-8 per Figure 7 data; pathway modulation (p-JNK/p-ATF2 attenuation) observed at 5–10 μM without associated cytotoxicity at 24 h
Conditions	T-ALL cell line panel; 48-hour cytotoxicity assay (dose-response); washout protocol; 24-hour p-JNK/p-ATF2 assessment; erlotinib negative control

Why This Matters

Cellular efficacy with clean selectivity-derived cytotoxicity, confirmed by washout resistance and on-pathway biomarker modulation, distinguishes DK2403 from both weaker intra-class analogs and more potent but promiscuous competitors, making it the preferred tool for MAP2K7 target validation in T-ALL.

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source

DK2403 Research Applications

MAP2K7 Target Validation in Pediatric T-ALL

Researchers seeking to genetically or pharmacologically validate MAP2K7 as a therapeutic target in pediatric T-ALL should select DK2403 over existing tool compounds because its selectivity score of 0.011 across 97 kinases, combined with the absence of MEK1/2, p38α/β, and JNK1/2/3 inhibition, ensures that observed anti-leukemic effects are attributable to MAP2K7 inhibition rather than polypharmacology [1]. The washout-resistant cytotoxicity in T-ALL lines and the attenuation of p-JNK/p-ATF2 at 5–10 μM provide direct cellular proof of on-target pathway modulation [1]. This contrasts with OTSSP167 and 5Z-7-oxozeaenol, whose promiscuous kinome profiles confound target deconvolution [1].

MEK7-MEK4 Pathway Dissection

Investigators studying the division of labor between MEK7 and MEK4 in JNK pathway regulation require a tool with near-absolute discrimination between these two structurally homologous kinases. DK2403 provides this capability with an MEK4 IC50 > 80 μM versus an MEK7 IC50 of 10 nM, yielding a selectivity window exceeding 8,000-fold, and no detectable activity on MEK3, MEK5, or MEK6 [1]. Existing tools such as MKK7-COV-3, while selective (>1,000-fold over MKK4), retain measurable activity against Aurora kinase B, LRRK2, and FLT3, potentially introducing confounding signals in pathway dissection experiments [1].

Covalent Target Engagement Studies

Experiments that demand definitive proof of covalent target engagement—such as chemoproteomics, cellular thermal shift assays (CETSA), or washout-based target occupancy studies—benefit from DK2403's extensively characterized covalent mechanism. The covalent adduct formation at Cys218 has been confirmed by intact protein LC-TOF MS and localized by tandem MS following both tryptic/chymotryptic and GluC digestion, with no adducts observed on other active-site residues [1]. The washout-resistant cytotoxicity provides a functional cellular correlate of irreversible binding, enabling clean occupancy-pharmacodynamic relationship studies [1].

SAR and Rapid Analog Synthesis

Medicinal chemistry groups pursuing MAP2K7 inhibitor optimization can leverage DK2403's streamlined one-pot synthetic accessibility to rapidly generate chemical diversity [1]. Unlike other highly selective MAP2K7 inhibitors that require involved, multi-step synthetic approaches, the benzylamine-functionalized pyrimidine scaffold of DK2403 enables efficient parallel synthesis and SAR exploration [1]. The extensive SAR data provided in the primary publication—including the 10-fold potency loss upon N-methylation of the key hydrogen-bonding amine and the positional tolerance of arene substitution—offers a well-characterized starting point for further optimization [1].

Application

Selection Property

Validation Focus

T-ALL MAP2K7 target validation studies

Selectivity-confirmed MAP2K7 inhibition

JNK pathway modulation endpoints

MEK7-MEK4 JNK pathway dissection

High MEK4/MEK7 discrimination

MEK isoform-specific signaling endpoints

Covalent target engagement studies

Validated Cys218 alkylation

Washout-based occupancy and CETSA studies

MAP2K7 inhibitor SAR exploration

Streamlined one-pot synthetic accessibility

Rapid analog synthesis and profiling

• [1] Kim DR, Orr MJ, Kwong AJ, Deibler KK, Munshi HH, Bridges CS, Chen TJ, Zhang X, Lacorazza HD, Scheidt KA. Rational Design of Highly Potent and Selective Covalent MAP2K7 Inhibitors. ACS Med Chem Lett. 2023;14(5):606-613. doi:10.1021/acsmedchemlett.3c00029 View Source